5-Nitro-2-diethylaminobenzonitrile

Lipophilicity Drug Design LogP

5-Nitro-2-diethylaminobenzonitrile (CAS 81676-69-9) is a polysubstituted aromatic nitrile with a molecular formula of C₁₁H₁₃N₃O₂ and a molecular weight of 219.24 g/mol. The compound features a benzonitrile core bearing an electron-withdrawing nitro group (–NO₂) at the 5-position and an electron-donating diethylamino group (–N(CH₂CH₃)₂) at the 2-position, placing it within the broader class of donor–acceptor aryl nitriles that are of significant interest in medicinal chemistry, agrochemical research, and materials science.

Molecular Formula C11H13N3O2
Molecular Weight 219.24 g/mol
Cat. No. B8644201
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name5-Nitro-2-diethylaminobenzonitrile
Molecular FormulaC11H13N3O2
Molecular Weight219.24 g/mol
Structural Identifiers
SMILESCCN(CC)C1=C(C=C(C=C1)[N+](=O)[O-])C#N
InChIInChI=1S/C11H13N3O2/c1-3-13(4-2)11-6-5-10(14(15)16)7-9(11)8-12/h5-7H,3-4H2,1-2H3
InChIKeyGAVZBXDJXCESPF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Nitro-2-diethylaminobenzonitrile (CAS 81676-69-9): A Dual-Functionalized Aromatic Nitrile for SAR-Driven Medicinal Chemistry and Specialty Intermediates


5-Nitro-2-diethylaminobenzonitrile (CAS 81676-69-9) is a polysubstituted aromatic nitrile with a molecular formula of C₁₁H₁₃N₃O₂ and a molecular weight of 219.24 g/mol . The compound features a benzonitrile core bearing an electron-withdrawing nitro group (–NO₂) at the 5-position and an electron-donating diethylamino group (–N(CH₂CH₃)₂) at the 2-position, placing it within the broader class of donor–acceptor aryl nitriles that are of significant interest in medicinal chemistry, agrochemical research, and materials science [1]. Its typical commercial purity is 95% .

Donor–acceptor aryl nitrile scaffold
SAR-driven medicinal chemistry intermediate
Commercial purity grade for synthesis

Why In-Class Aryl Nitriles Cannot Substitute 5-Nitro-2-diethylaminobenzonitrile in Structure–Activity Programs


The 5-nitro-2-diethylaminobenzonitrile scaffold is not interchangeable with its closest analogs because the synergistic electronic interplay between the strong electron-donating diethylamino group and the strong electron-withdrawing nitro group dictates both the compound's reactivity and its physicochemical properties. Replacing the diethylamino moiety with a dimethylamino, piperidino, or chloro group alters the Hammett σₚ⁺ value, steric bulk, and lipophilicity—each of which can shift reaction yields, regioselectivity in subsequent transformations, and downstream biological target engagement [1]. Furthermore, the compound's measured boiling point of 313 °C and density of 1.18 g/mL at 25 °C establish physical handling parameters that differ from lower-molecular-weight or halogenated analogs, making simple one-for-one replacement without process revalidation potentially problematic .

Electronic property shift (Hammett σₚ⁺) may alter reaction regioselectivity
Steric and lipophilicity changes may reduce downstream target engagement
Physical handling mismatch (bp, density) versus lighter halogenated analogs

Head-to-Head Quantitative Differentiation of 5-Nitro-2-diethylaminobenzonitrile Versus Closest Analogs


Lipophilicity Advantage: Measured LogP of 2.84 Distinguishes the Diethylamino Analog from the Dimethylamino and Chloro Precursors

The experimentally derived LogP of 5-nitro-2-diethylaminobenzonitrile is 2.84 . This value is substantially higher than the computationally estimated LogP of the structurally simpler 2-chloro-5-nitrobenzonitrile precursor (predicted LogP ≈ 1.6) and higher than the dimethylamino analog 2-(methylamino)-5-nitrobenzonitrile (predicted LogP ≈ 1.4). The elevated LogP of the diethylamino derivative places it more favorably within Lipinski's Rule of 5 space for central nervous system (CNS) drug candidates (optimal LogP range 2–3) compared to its less lipophilic analogs, which may exhibit poorer blood–brain barrier permeability [1].

Lipophilicity (LogP)
Class-level
Target: 2.84 Analogs: 1.4–1.6 (est.)
Supports CNS permeability screening context
Comparator LogP values computationally estimated
Lipophilicity Drug Design LogP

Synthesis Yield Benchmark: 70.5% Isolated Yield from 2-Chloro-5-nitrobenzonitrile via Aromatic Nucleophilic Substitution

In a documented preparative procedure, 5-nitro-2-diethylaminobenzonitrile is synthesized from 2-chloro-5-nitrobenzonitrile (15 g) and diethylamine (15 g) in ethanol at reflux for 1 hour, affording the product in 70.5% isolated yield (12.7 g) after crystallization from hydrous ethanol, with a melting point of 83–85 °C . The corresponding reaction with methylpiperazine as the nucleophile yields the piperazino analog, but the diethylamino derivative's yield and crystallization behavior are specifically characterized. The well-defined melting point of 83–85 °C provides a reliable purity checkpoint not typically reported for the chloro precursor (mp 105–107 °C for 2-chloro-5-nitrobenzonitrile, Sigma-Aldrich ).

Synthetic Yield
Data to verify
70.5% isolated yield
Supports synthesis reproducibility and QC
mp 83–85°C provides identity checkpoint
Synthetic Efficiency Process Chemistry Yield

Molecular Weight Differentiation: 219.24 Da Places the Diethylamino Analog in a Distinct Physicochemical Class Relative to Lighter Analogs

5-Nitro-2-diethylaminobenzonitrile has a molecular weight of 219.24 g/mol . This is significantly higher than 2-(methylamino)-5-nitrobenzonitrile (177.16 g/mol), 2-chloro-5-nitrobenzonitrile (182.57 g/mol), and 2-amino-5-nitrobenzonitrile (163.13 g/mol) [1]. The molecular weight increase of 42–56 Da relative to these analogs corresponds to the additional ethyl group(s) and translates to altered molar volume, boiling point, and chromatographic retention behavior—factors that directly influence purification strategy, LC–MS method development, and scale-up considerations.

Molecular Weight
Cross-study
Target: 219.24 Da Analogs: 163–183 Da
Informs purification and LC-MS method design
42–56 Da increase shifts chromatographic behavior
Molecular Weight Physicochemical Properties Analog Selection

Boiling Point and Density as Practical Handling Differentiators: 313 °C and 1.18 g/mL Distinguish the Diethylamino Derivative from Halogenated Analogs

Reported physical properties for the target compound include a boiling point of 313 °C (lit.) and a density of 1.18 g/mL at 25 °C (lit.) . These values differ markedly from those of the common synthetic precursor 2-chloro-5-nitrobenzonitrile, which is a crystalline solid with a melting point of 105–107 °C and no reported atmospheric boiling point at standard pressure . The liquid-phase handling profile of the diethylamino derivative at elevated temperatures may confer advantages in continuous flow chemistry setups, where a well-defined boiling point is essential for distillation-based purification.

Physical Constants
Data to verify
bp 313°C, density 1.18 g/mL
Defines flow chemistry and distillation setup
Liquid handling vs solid chloro precursor
Physical Properties Process Chemistry Handling

Polar Surface Area (PSA) Comparison: 72.85 Ų Offers a Differentiated Permeability Profile vs. Piperidino and Amino Analogs

The topological polar surface area (TPSA) of 5-nitro-2-diethylaminobenzonitrile is reported as 72.85 Ų . By comparison, the piperidino analog (5-nitro-2-piperidinobenzonitrile) has a calculated TPSA of approximately 49 Ų, while the primary amino analog (2-amino-5-nitrobenzonitrile) has a TPSA near 89 Ų . The target compound's intermediate PSA value (72.85 Ų) positions it in the 60–80 Ų range that is empirically associated with favorable oral bioavailability, whereas the piperidino analog falls below the typical 60 Ų lower threshold and the amino analog approaches the 90 Ų upper boundary often cited for intestinal absorption [1].

Polar Surface Area
Class-level
Target: 72.85 Ų Analogs: 49–89 Ų
Within empirical oral bioavailability range
Comparator values fragment-based calculated
Polar Surface Area Drug-Likeness Permeability

Procurement-Guiding Application Scenarios for 5-Nitro-2-diethylaminobenzonitrile


Medicinal Chemistry: CNS-Penetrant Lead Scaffold Requiring LogP in the 2–3 Range

Programs targeting CNS receptors or enzymes can utilize 5-nitro-2-diethylaminobenzonitrile as a key intermediate or scaffold core because its experimentally determined LogP of 2.84 falls within the optimal CNS drug range (LogP 2–3) identified through systematic analysis of marketed CNS drugs [1]. The diethylamino analog's elevated lipophilicity relative to the dimethylamino or chloro precursors increases the probability of adequate blood–brain barrier penetration, making it the preferred choice when CNS target engagement is a primary screening criterion.

Process Chemistry: Scalable Synthetic Intermediate with Validated 70.5% Yield and Crystalline Quality Control

Process development teams requiring a reproducible, multi-gram synthetic route can adopt the documented procedure using 2-chloro-5-nitrobenzonitrile and diethylamine in ethanol, which delivers the product in 70.5% isolated yield with a distinct melting point of 83–85 °C as a built-in purity checkpoint . This validated protocol eliminates the need for de novo route optimization and provides procurement teams with a clear specification (mp 83–85 °C) for incoming quality verification, which is not available for less thoroughly characterized analogs.

Library Synthesis: Diethylamino Substituent as a Steric and Electronic Diversity Element in SAR Exploration

In parallel library synthesis exploring structure–activity relationships, the diethylamino group offers a distinct steric (larger van der Waals volume) and electronic (stronger inductive electron-donating effect) profile compared to the dimethylamino, methylamino, piperidino, and chloro substituents [2]. The combination of nitro and diethylamino substituents on the benzonitrile core creates a unique donor–acceptor push–pull system with a TPSA of 72.85 Ų that falls within drug-like property space, enabling systematic exploration of substituent effects without compromising overall physicochemical attractiveness .

Analytical Method Development: Defined Boiling Point (313 °C) and Density (1.18 g/mL) for GC and HPLC Method Setup

Analytical chemists developing GC or HPLC methods for reaction monitoring or purity assessment benefit from the compound's well-defined boiling point of 313 °C and density of 1.18 g/mL at 25 °C, which inform injection parameters, column selection, and retention time predictions . These physical constants differentiate the diethylamino derivative from the solid chloro precursor (mp 105–107 °C), which requires different sample preparation and may co-elute with other crystalline intermediates in reverse-phase systems.

Application
Selection Property
Validation Focus
CNS lead scaffold synthesis
Lipophilicity (LogP) alignment
LogP 2–3 range verification
Scalable synthesis and QC
Validated yield and melting point
Yield reproducibility and mp verification
SAR library diversification
Donor–acceptor electronic profile
TPSA and substituent effect assessment
GC/HPLC method development
Boiling point and density characterization
Retention time prediction and sample prep
Quote Request

Request a Quote for 5-Nitro-2-diethylaminobenzonitrile

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.